Cas no 306960-03-2 (4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-)
306960-03-2 structure
Product Name:4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
CAS No:306960-03-2
MF:C12H10N4
MW:210.23460149765
CID:300310
PubChem ID:18415391
Update Time:2025-04-19
4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
- 3-(2,5-diaminophenyl)pyridine-4-carbonitrile
- SCHEMBL7085089
- 306960-03-2
-
- Inchi: 1S/C12H10N4/c13-6-8-3-4-16-7-11(8)10-5-9(14)1-2-12(10)15/h1-5,7H,14-15H2
- InChI Key: DWPAXCSRTAYHTK-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1C1C=NC=CC=1C#N)N
Computed Properties
- Exact Mass: 210.0907
- Monoisotopic Mass: 210.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- PSA: 88.72
4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
306960-03-2 (4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-) Related Products
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